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The zirconium-hydrogen (Zr-H) system is characterized by several distinct phases, the stability
of which depends on temperature and hydrogen concentration. Understanding this phase
diagram is crucial for interpreting the thermodynamic properties of zirconium hydride at high
temperatures.

The primary phases of interest at high temperatures are:

a-Zr(H): A solid solution of hydrogen in the hexagonal close-packed (hcp) a-zirconium.

e [B-Zr(H): A solid solution of hydrogen in the body-centered cubic (bcc) high-temperature 3-
zirconium. Hydrogen is a strong (-stabilizer, decreasing the a — [3 transition temperature
from 863 °C for pure zirconium to approximately 547 °C.[1]

¢ 0-ZrH2-y: A non-stoichiometric dihydride with a face-centered cubic (fcc) zirconium
sublattice.

o &-ZrHz2-x: A body-centered tetragonal (bct) dihydride, which forms from the d-phase.[1]
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A eutectoid reaction occurs at approximately 547 °C (820 K), where the B-phase is in
equilibrium with the a-Zr(H) and d-ZrHz-y phases.[1][2] The specific phase or combination of
phases present will dictate the thermodynamic properties of the material at a given temperature
and composition.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of the Zr-H system at high
temperatures. The data is primarily derived from extensive studies on the enthalpy and
equilibrium hydrogen pressures of various zirconium hydride compositions.[2][3][4]

Enthalpy and Heat Capacity

The relative heat content (enthalpy) of zirconium and several zirconium hydrides has been
precisely measured at high temperatures.[5] From these measurements, thermodynamically
consistent equations for enthalpy and heat capacity have been derived for different phases and
compositions.[2][3][4]

Table 1: Enthalpy (H° - H®29s.15) and Heat Capacity (Cp) of ZrHx at High Temperatures[2][3][4]
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Composition Temperature Enthalpy Heat Capacity

Phase(s)
(HIZr) (K) (cal/mol) (cal/mol-K)
5.61T +
5.61 +
0 (Pure Zr) 298.15 - 1136 1.29x1073T2 - a
2.58x1073T
1762
0 (Pure Zr) 1136 - 1200 7.50T - 960 7.50 B
6.73T +
6.73 +
0.25 298.15 - 820 3.19x107372 - a
6.38x1073T
2276
7.84T +
7.84 +
0.50 298.15 - 820 5.09x107372 -
10.18x1073T
2789
8.26T +
8.26 +
0.57 298.15 - 820 5.76x1073T2 -
11.52x10-3T
3012
0.75 820 - 1050 14.50T - 2150 14.50 B
1.00 820-1120 15.00T - 2150 15.00 B
1.25 820 - 1170 15.50T - 2150 15.50 B

Note: Enthalpy values are relative to 298.15 K. 1 cal = 4.184 J.

Entropy and Gibbs Free Energy

Standard entropy (S°) and the Gibbs free energy function (-(G° - H®29s.15)/T) have been derived
from the enthalpy and heat capacity data.[2][3][4]

Table 2: Standard Entropy (S°) and Gibbs Free Energy Function of ZrHx at High
Temperatures[2][3][4]
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Composition (H/Zr)

Temperature (K)

Standard Entropy,
S° (cal/mol-K)

Gibbs Free Energy
Function, -(G°-
H°298.15)IT

(calimol-K)

0 (Pure Zr) 400 11.00 9.38
800 15.69 12.11

1200 19.16 14.15

0.50 400 12.82 10.29
800 19.34 14.28

1200 24.38 17.51

1.00 400 14.20 11.00
800 22.50 15.80

1200 28.70 19.60

1.25 400 14.90 11.40
800 23.90 16.50

1200 30.50 20.50

Thermal Conductivity and Diffusivity

The thermal transport properties of zirconium hydride are critical for its application as a

neutron moderator in nuclear reactors.[6] The thermal diffusivity of e-phase ZrHx has been

measured, and the thermal conductivity has been estimated from this data.[6]

Table 3: Thermal Diffusivity and Conductivity of e-phase ZrHx[6]

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://www.benchchem.com/product/b080041/docs?utm_src=pdf-body#high-temperature-phases-of-the-zirconium-hydrogen-system
https://www.researchgate.net/publication/256773467_Thermophysical_properties_of_zirconium_hydride_and_uranium-zirconium_hydride
https://www.researchgate.net/publication/256773467_Thermophysical_properties_of_zirconium_hydride_and_uranium-zirconium_hydride
https://www.researchgate.net/publication/256773467_Thermophysical_properties_of_zirconium_hydride_and_uranium-zirconium_hydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. . Estimated Thermal
. Thermal Diffusivity o
Composition (H/Zr) Temperature (K) Conductivity
(x10-¢ m?/s)

(WIm-K)
1.69 300 6.5 16.0

600 5.0 15.5

1.83 300 7.5 18.5

600 5.8 17.8

2.00 300 8.5 21.0

600 6.5 20.0

The data indicates that for the e-phase, thermal diffusivity decreases with increasing
temperature but increases with higher hydrogen concentration.[6]

Experimental Protocols

The determination of thermodynamic properties at high temperatures requires specialized
experimental techniques. The following sections detail the methodologies cited for obtaining the
data presented above.

Heat Content Measurement (Drop Calorimetry)

The enthalpy and heat capacity data for the Zr-H system were primarily determined using a
high-temperature drop calorimeter.[5]

Methodology:

o Sample Encapsulation: A sample of ZrHx with a known composition is sealed in an inert
container (e.g., platinum-rhodium alloy) to prevent reaction with the atmosphere or loss of
hydrogen at high temperatures.

e Furnace Heating: The encapsulated sample is heated to a precise, uniform high temperature
(T) in a furnace.
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Calorimeter Drop: The sample is then rapidly dropped from the furnace into a calorimeter
held at a reference temperature (typically 298.15 K or 273.15 K).

Temperature Rise Measurement: The heat released by the cooling sample raises the
temperature of the calorimeter. This temperature rise is measured with high precision.

Enthalpy Calculation: The heat content (enthalpy difference, Ht - Hz29s.15) is calculated by
multiplying the temperature rise of the calorimeter by its known heat capacity.

Heat Capacity Derivation: By measuring the enthalpy at various temperatures, the heat
capacity at constant pressure (Cp) can be determined from the slope of the enthalpy vs.
temperature curve (Cp = (OH/0T)p).
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Caption: Workflow for Drop Calorimetry Experiment.

Laser-Flash Method for Thermal Diffusivity

The thermal diffusivity of ZrHx was measured using the laser-flash method.[6] This is a widely
used technique for measuring the thermal transport properties of solid materials at high
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temperatures.

Methodology:

o Sample Preparation: A small, disc-shaped sample of ZrHx is prepared with a known
thickness. The surfaces are often coated with a layer of graphite to enhance energy
absorption and emission.

o Laser Pulse: The front face of the sample is subjected to a short, high-intensity energy pulse
from a laser. This pulse provides a defined amount of heat to the surface.

o Temperature Detection: An infrared (IR) detector is focused on the rear face of the sample to
monitor its temperature change over time.

o Time-Temperature Profile: The detector records the temperature rise on the rear face as the
heat pulse propagates through the sample.

« Diffusivity Calculation: The thermal diffusivity (a) is calculated from the sample thickness (L)
and the time it takes for the rear face to reach a certain percentage (typically 50%) of its
maximum temperature rise (t1/2). The relationship is given by:

a=0.1388 * L2/ t1/2

e Thermal Conductivity Estimation: The thermal conductivity (k) can then be estimated using
the measured thermal diffusivity (a), the material's density (p), and its specific heat capacity
(Cp) using the formula:

k=a*p*Cp

Experimental Setup ‘ Measurement & Analysis

Record Rear Face Calculate Thermal Diffusivity (o) Estimate Thermal Conductivity (k)
or
l Temperature vs. Time from thickness and t_% k=a-p-C_p

Click to download full resolution via product page
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Caption: Experimental Workflow for the Laser-Flash Method.

Interrelation of Thermodynamic Properties

The fundamental thermodynamic properties are intrinsically linked. Gibbs free energy (G),
which determines the spontaneity of a process, is defined by the enthalpy (H) and entropy (S)
of the system at a given temperature (T).

The key relationshipis: G=H-TS
For changes at a constant temperature, this becomes: AG = AH - TAS

This relationship is fundamental to deriving a complete and consistent set of thermodynamic
functions from a limited set of experimental data, such as enthalpy and equilibrium pressure
measurements.[2][3][4]

Enthalpy (H) Entropy (S)
(from Calorimetry) (from C_p data & 3rd Law)

AG = AH - TAS

Heat Capacity (C_p) .
C_p = (H/AT)_p Gibbs Free Energy (G)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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